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Compound of Interest

Compound Name: Elevenostat

Cat. No.: B8236790 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Elevenostat
(also known as JB3-22), a selective HDAC11 inhibitor. Adherence to these procedures is

essential for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Immediate Precautions
Elevenostat is a potent bioactive small molecule intended for research use only.[1][2] As a

selective Histone Deacetylase (HDAC) inhibitor, it is designed to induce cellular processes

such as apoptosis, particularly in cancer cells.[2][3] Due to its mechanism of action, it should be

handled as a potentially hazardous compound. The primary routes of occupational exposure

are inhalation of the solid powder, and skin or eye contact with the solid or dissolved form. The

solvent, Dimethyl Sulfoxide (DMSO), is readily absorbed through the skin and can carry

dissolved chemicals into the body.

Personal Protective Equipment (PPE)
All personnel must wear the following minimum PPE when handling Elevenostat powder or

solutions.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Double-

gloving is required when

handling potent compounds.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles.

Protects eyes from dust

particles and splashes of the

DMSO solution.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Required when handling the

powder form outside of a

certified chemical fume hood to

prevent inhalation.

Step-by-Step Handling and Experimental Protocol
This protocol outlines the essential steps for safely preparing and using Elevenostat in a

laboratory setting.

Preparation of Stock Solution
Preparation: All work with solid Elevenostat must be conducted in a certified chemical fume

hood or a similar ventilated enclosure.

Weighing: Use a dedicated and calibrated microbalance within the fume hood. Handle the

vial with care, as small volumes of the solid may be entrapped in the cap.[1] Briefly

centrifuge the vial before opening to collect all powder at the bottom.

Dissolution: Elevenostat is soluble in DMSO.[1][4] Slowly add the required volume of DMSO

to the vial to achieve the desired stock concentration. To aid dissolution, the solution can be

gently heated to 37°C and sonicated.

Storage: Store the stock solution at -20°C for short-term (up to 1 month) or -80°C for long-

term (up to 6 months) storage.[3] Protect from light and air.[1]
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Use in Cell-Based Assays
Dilution: Prepare working dilutions from the stock solution in appropriate cell culture media.

Cell Treatment: Add the diluted Elevenostat solution to your cell cultures.

Incubation: Incubate the treated cells for the desired experimental duration.

Post-Treatment: Handle all treated cells, media, and labware as potentially hazardous waste.

Spill and Exposure Management
In Case of a Spill:

Evacuate the immediate area.

If the spill is large, alert laboratory personnel and the safety officer.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

In Case of Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with water from an emergency eyewash station for at

least 15 minutes.

Inhalation: Move to fresh air immediately.

Seek medical attention for any exposure.

Disposal Plan
All materials contaminated with Elevenostat are considered hazardous chemical waste.
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Solid Waste: This includes contaminated gloves, pipette tips, vials, and absorbent materials.

Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Elevenostat and DMSO must be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.

Disposal Method: All Elevenostat waste, including DMSO solutions, should be disposed of

through your institution's hazardous waste program, typically via chemical incineration.[5]

Quantitative Data and Properties
Property Value Source

Chemical Name Elevenostat (JB3-22) [1][4]

Molecular Formula C₁₆H₁₇N₃O₄ [4]

Molecular Weight 315.32 g/mol [4]

Appearance White solid [1]

Solubility Soluble in DMSO [1][4]

IC₅₀ 0.235 µM for HDAC11 [2][3]

Storage (Solid)
-20°C, protect from air and

light
[1]

Storage (in DMSO)
-20°C (1 month), -80°C (6

months)
[3]

Occupational Exposure Limit

Not established. Handle as a

potent compound with

appropriate engineering

controls.

N/A

Visualizations
Experimental Workflow for Handling Elevenostat
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Caption: Workflow for the safe handling of Elevenostat from preparation to disposal.
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Caption: Elevenostat inhibits HDAC11, leading to changes in gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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